2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C18H13F3N2O3/c1-25-12-4-2-10(3-5-12)15-8-11(23-26-15)9-16(24)22-14-7-6-13(19)17(20)18(14)21/h2-8H,9H2,1H3,(H,22,24)
• InChI Key: YNVQCIPFHKSICO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NC3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C18H13F3N2O3
• Molecular Weight: 362.3 g/mol

Description

2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(2,3,4-trifluorophenyl)acetamide, also known as MIFA, is a newly synthesized compound that has shown promising results in scientific research. MIFA belongs to the class of isoxazole compounds and is known for its potential applications in the field of medicine.

Scientific Research Applications

Chloroacetamide Herbicides

Chloroacetamide compounds, such as alachlor and metazachlor, serve as selective herbicides used in agriculture to control annual grasses and broad-leaved weeds. These herbicides demonstrate the utility of chloroacetamide and related compounds in crop protection, illustrating how modifications of the chemical structure could lead to various applications in agriculture (Weisshaar & Böger, 1989).

Antitumor Activity

A novel synthesized compound, XN05, exhibited potent antitumor activity against various cancer cells in vitro. XN05's mechanism involves disrupting microtubule assembly, inducing cell cycle arrest, and triggering apoptosis in cancer cells. This research highlights the potential of isoxazole derivatives in the development of new cancer treatments (Wu et al., 2009).